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Abstract

YIL781 hydrochloride is a potent and orally active antagonist of the ghrelin receptor (GHSR),
also known as the growth hormone secretagogue receptor type 1a (GHS-R1a). It has
demonstrated significant effects on metabolic parameters in various preclinical models, making
it a valuable tool for research in obesity, diabetes, and related metabolic disorders. This
document provides detailed application notes and experimental protocols for in vivo studies
using YIL781 hydrochloride, including its mechanism of action, preparation, and
administration in rodent models, as well as methodologies for assessing its effects on glucose
homeostasis, food intake, and body weight.

Mechanism of Action

YIL781 hydrochloride acts as a competitive antagonist at the ghrelin receptor (Ki = 17 nM),
effectively blocking the downstream signaling initiated by ghrelin.[1] The ghrelin receptoris a G
protein-coupled receptor (GPCR) that, upon activation by ghrelin, primarily signals through the
Gag/11 and Gal12/13 pathways, leading to increased intracellular calcium and activation of
various downstream effectors. YIL781 has been characterized as a biased antagonist,
selectively inhibiting Gag/11 signaling while also acting as a weak inverse agonist for 3-arrestin
recruitment. This biased antagonism is thought to contribute to its specific in vivo effects, such
as the reduction of food intake.
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Signaling Pathway

The following diagram illustrates the signaling pathway of the ghrelin receptor and the point of
intervention for YIL781 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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